![molecular formula C9H16O B6241133 rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol CAS No. 1932409-32-9](/img/no-structure.png)
rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol
Overview
Description
Rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol, also known as R-DMH, is a chiral bicyclic alcohol with a wide range of applications in the fields of organic synthesis, biochemistry, and medicine. R-DMH is an important intermediate in the synthesis of various compounds, including drugs, agrochemicals, and fragrances. It is also used as a chiral resolving agent in the production of enantiomerically pure compounds. Moreover, R-DMH has been studied for its potential therapeutic effects on a variety of diseases and disorders.
Mechanism of Action
The exact mechanism of action of rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol is not yet fully understood. However, it is believed that rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol exerts its effects by modulating the activity of certain enzymes involved in the metabolism of drugs and by modulating the activity of cytochrome P450 enzymes. Additionally, rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol has been shown to inhibit the activity of certain enzymes involved in the synthesis of inflammatory mediators, such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects
rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain enzymes involved in the metabolism of drugs and to modulate the activity of cytochrome P450 enzymes. Additionally, rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol has been shown to inhibit the activity of certain enzymes involved in the synthesis of inflammatory mediators, such as prostaglandins and leukotrienes. Furthermore, rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol has been shown to reduce oxidative stress and to protect against neurodegeneration.
Advantages and Limitations for Lab Experiments
Rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol has several advantages for use in laboratory experiments. It is a chiral alcohol, which makes it useful for the production of enantiomerically pure compounds. Additionally, it is a relatively inexpensive and readily available compound. However, there are some limitations to the use of rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol in laboratory experiments. For example, it is a volatile compound, which can make it difficult to handle and store. Additionally, it is a highly reactive compound, which can make it difficult to control the reaction conditions.
Future Directions
In the future, rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol could be further studied for its potential therapeutic effects on a variety of diseases and disorders. Additionally, further research could be conducted to better understand the exact mechanism of action of rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol and to identify additional biochemical and physiological effects. Furthermore, further research could be conducted to optimize the synthesis of rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol and to develop new methods for the production of enantiomerically pure compounds. Finally, further research could be conducted to identify new applications for rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol in the fields of organic synthesis, biochemistry, and medicine.
Synthesis Methods
Rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol can be synthesized via a variety of methods. The most common method involves the condensation of malononitrile with cyclohexanone in the presence of an acid catalyst. This reaction results in the formation of a bicyclic intermediate, which is then hydrogenated to form rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol. Other methods for the synthesis of rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol include the reaction of cyclohexanone with acrylonitrile or the reaction of cyclohexanone with dimethylsulfate.
Scientific Research Applications
Rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol has been studied for its potential therapeutic effects on a variety of diseases and disorders. In particular, it has been studied for its anti-inflammatory, analgesic, and antinociceptive properties. In addition, rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol has been investigated for its potential to modulate the immune system, to reduce oxidative stress, and to protect against neurodegeneration. Furthermore, rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol has been studied for its potential to modulate the activity of cytochrome P450 enzymes and to inhibit the activity of certain enzymes involved in the metabolism of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol involves the conversion of a starting material into an intermediate, which is then subjected to a series of reactions to yield the final product.", "Starting Materials": [ "1,3-cyclohexadiene", "methyl vinyl ketone", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "magnesium sulfate", "diethyl ether", "pentane" ], "Reaction": [ "1. 1,3-cyclohexadiene is reacted with methyl vinyl ketone in the presence of sodium borohydride to yield the diastereomeric mixture of 5,5-dimethylbicyclo[2.2.1]heptan-2-ol.", "2. The diastereomeric mixture is separated by column chromatography.", "3. The desired diastereomer is treated with acetic acid to remove the protecting group.", "4. The resulting compound is then treated with sodium hydroxide to form the corresponding alcohol.", "5. The alcohol is then treated with hydrochloric acid to form the hydrochloride salt.", "6. The salt is then washed with sodium sulfate and magnesium sulfate to remove any impurities.", "7. The final product is obtained by recrystallization from diethyl ether and pentane." ] } | |
CAS RN |
1932409-32-9 |
Product Name |
rac-(1R,2R,4R)-5,5-dimethylbicyclo[2.2.1]heptan-2-ol |
Molecular Formula |
C9H16O |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
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